Cas no 1707581-57-4 (2-(1-Methylpiperidin-4-yl)-4,5,6,7-tetrahydro-2H-pyrazolo[4,3-c]pyridin-3-ol)

• Product Name: 2-(1-Methylpiperidin-4-yl)-4,5,6,7-tetrahydro-2H-pyrazolo[4,3-c]pyridin-3-ol
• CAS No: 1707581-57-4
• MF: C₁₂H₂₀N₄O
• MW: 236.313402175903
• CID: 5058979
• Update Time: 2025-10-05

2-(1-Methylpiperidin-4-yl)-4,5,6,7-tetrahydro-2H-pyrazolo[4,3-c]pyridin-3-ol Chemical and Physical Properties

Names and Identifiers

• 2-(1-Methylpiperidin-4-yl)-4,5,6,7-tetrahydro-2H-pyrazolo[4,3-c]pyridin-3-ol
• 2-(1-Methyl-piperidin-4-yl)-4,5,6,7-tetrahydro-2H-pyrazolo[4,3-c]pyridin-3-ol

• Inchi： 1S/C12H20N4O/c1-15-6-3-9(4-7-15)16-12(17)10-8-13-5-2-11(10)14-16/h9,13-14H,2-8H2,1H3
• InChI Key： CHRFZZYDBMYKQB-UHFFFAOYSA-N
• SMILES： O=C1C2CNCCC=2NN1C1CCN(C)CC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 358
• XLogP3: -0.1
• Topological Polar Surface Area: 47.6

Additional information on 2-(1-Methylpiperidin-4-yl)-4,5,6,7-tetrahydro-2H-pyrazolo[4,3-c]pyridin-3-ol

Comprehensive Overview of 2-(1-Methylpiperidin-4-yl)-4,5,6,7-tetrahydro-2H-pyrazolo[4,3-c]pyridin-3-ol (CAS No. 1707581-57-4)

The compound 2-(1-Methylpiperidin-4-yl)-4,5,6,7-tetrahydro-2H-pyrazolo[4,3-c]pyridin-3-ol (CAS No. 1707581-57-4) is a heterocyclic organic molecule featuring a unique fusion of piperidine and pyrazolo[4,3-c]pyridine scaffolds. Its structural complexity and functional groups make it a subject of interest in pharmaceutical research, particularly in the development of central nervous system (CNS) targeting agents and enzyme modulators. The presence of both methylpiperidine and tetrahydropyrazolopyridine moieties contributes to its potential bioactivity, which is currently under investigation for various therapeutic applications.

Recent studies highlight the growing demand for novel heterocyclic compounds in drug discovery, driven by the need for targeted therapies with fewer side effects. 2-(1-Methylpiperidin-4-yl)-4,5,6,7-tetrahydro-2H-pyrazolo[4,3-c]pyridin-3-ol aligns with this trend, as its structure allows for selective interactions with biological targets. Researchers are exploring its potential as a ligand for G-protein-coupled receptors (GPCRs) or kinase inhibitors, given its resemblance to known pharmacophores. The compound's solubility and stability profiles are also being optimized to enhance its pharmacokinetic properties.

In the context of AI-driven drug design, CAS No. 1707581-57-4 has garnered attention as a candidate for in silico screening. Computational models predict its affinity for neurotransmitter receptors, sparking discussions in forums and scientific communities about its role in neurological disorders. Users frequently search for terms like "pyrazolo[4,3-c]pyridine derivatives" and "methylpiperidine applications in medicine," reflecting the compound's relevance in cutting-edge research. Its synthetic pathways and scalability are additional hot topics, especially among chemists seeking efficient green chemistry approaches.

The spectroscopic characterization of 2-(1-Methylpiperidin-4-yl)-4,5,6,7-tetrahydro-2H-pyrazolo[4,3-c]pyridin-3-ol reveals distinct NMR peaks and mass fragmentation patterns, which aid in its identification and purity assessment. Analytical techniques such as HPLC and LC-MS are commonly employed to validate its structure, addressing frequent queries about "how to analyze complex heterocycles." Furthermore, its crystallographic data provides insights into molecular conformations, supporting rational drug design efforts.

From a commercial perspective, CAS No. 1707581-57-4 is listed in specialized catalogs as a research-grade chemical, with suppliers emphasizing its high purity standards (>98%). The compound's niche applications in academic labs and biotech startups underscore its value as a building block for drug candidates. Sustainability-conscious buyers often inquire about eco-friendly synthesis routes, aligning with global trends toward green pharmaceuticals.

In summary, 2-(1-Methylpiperidin-4-yl)-4,5,6,7-tetrahydro-2H-pyrazolo[4,3-c]pyridin-3-ol represents a promising avenue in medicinal chemistry, bridging gaps between structural innovation and therapeutic potential. Its interdisciplinary appeal—spanning organic synthesis, computational biology, and preclinical research—ensures its continued prominence in scientific literature and industry pipelines.